Cas no 181259-37-0 (P-TolyltriPhenylPhosPhonium tetra-P-tolylborate)
181259-37-0 structure
Product Name:P-TolyltriPhenylPhosPhonium tetra-P-tolylborate
CAS No:181259-37-0
MF:C53H50BP
MW:728.748875141144
CID:113620
PubChem ID:23144894
Update Time:2025-04-18
P-TolyltriPhenylPhosPhonium tetra-P-tolylborate Chemical and Physical Properties
Names and Identifiers
-
- P-TolyltriPhenylPhosPhonium tetra-P-tolylborate
- SCHEMBL503495
- p-Tolyltriphenylphosphoniumtetra-p-tolylborate (TPTP-MK)
- MFCD28348384
- 181259-37-0
- (4-methylphenyl)-triphenylphosphanium;tetrakis(4-methylphenyl)boranuide
-
- Inchi: 1S/C28H28B.C25H22P/c1-21-5-13-25(14-6-21)29(26-15-7-22(2)8-16-26,27-17-9-23(3)10-18-27)28-19-11-24(4)12-20-28;1-21-17-19-25(20-18-21)26(22-11-5-2-6-12-22,23-13-7-3-8-14-23)24-15-9-4-10-16-24/h5-20H,1-4H3;2-20H,1H3/q-1;+1
- InChI Key: QLYBBNPXASCQEM-UHFFFAOYSA-N
- SMILES: [P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(C)=CC=1.C1([B-](C2C=CC(C)=CC=2)(C2C=CC(C)=CC=2)C2C=CC(C)=CC=2)C=CC(C)=CC=1
Computed Properties
- Exact Mass: 728.37400
- Monoisotopic Mass: 728.3743188g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 55
- Rotatable Bond Count: 8
- Complexity: 745
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 13.59000
- LogP: 8.91200
P-TolyltriPhenylPhosPhonium tetra-P-tolylborate Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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